Cas no 1805066-39-0 (Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805066-39-0
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4813277
• Update Time: 2025-10-29

Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-8-5(9(17)19-2)6(20-10(13,14)15)4(3-16-8)7(11)12/h3,7H,1-2H3
• InChI Key： HQPULXSOIVIARK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Professional Introduction of Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805066-39-0)

Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate, with the CAS number 1805066-39-0, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug development and agrochemicals. The structure of this compound is characterized by a pyridine ring substituted with a methyl ester group at position 3, a difluoromethyl group at position 5, a methoxy group at position 2, and a trifluoromethoxy group at position 4. These substituents confer unique electronic and steric properties to the molecule, making it highly suitable for specific biological and chemical applications.

The synthesis of Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis and transition metal catalysis have enabled the efficient construction of this complex molecule. Researchers have employed methodologies such as Suzuki-Miyaura coupling, Stille coupling, and Buchwald-Hartwig amination to achieve high yields and excellent stereocontrol. These techniques not only enhance the scalability of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

In terms of biological activity, Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has demonstrated remarkable efficacy as a herbicide. Studies conducted in controlled agricultural settings have shown that this compound effectively inhibits the growth of various weed species without causing significant harm to crops. Its mechanism of action involves interference with essential biochemical pathways in plants, such as photosynthesis and hormone regulation. Furthermore, its high selectivity ensures minimal off-target effects, making it an attractive candidate for sustainable pest management solutions.

Beyond its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Preclinical studies have highlighted its ability to modulate key enzymes and receptors involved in inflammatory processes. For instance, it has been found to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This property positions it as a promising lead compound for the development of anti-inflammatory drugs. Additionally, its trifluoromethoxy group contributes to enhanced bioavailability and stability, which are critical factors in drug design.

The structural features of Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate also make it an excellent substrate for further chemical modifications. Researchers have explored its use as an intermediate in the synthesis of more complex molecules with diverse functionalities. For example, through nucleophilic substitution or coupling reactions, this compound can be transformed into derivatives with enhanced pharmacokinetic profiles or improved bioactivity.

In conclusion, Methyl 5-(difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805066-39-0) represents a cutting-edge advancement in organic chemistry. Its unique structure, coupled with innovative synthetic methodologies and promising biological activities, underscores its importance in both agricultural and pharmaceutical research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.